Cas no 921890-40-6 (N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-phenylbutanamide)

• Product Name: N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-phenylbutanamide
• CAS No: 921890-40-6
• MF: C₂₄H₂₄FN₅O₂
• MW: 433.478068351746
• CID: 6086568
• PubChem ID: 44040011
• Update Time: 2025-05-21

N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-phenylbutanamide
• N-[2-[5-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-phenylbutanamide
• F2323-0681
• N-(2-{5-[(2-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylbutanamide
• N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenylbutanamide
• 921890-40-6
• AKOS024639574

• Inchi： 1S/C24H24FN5O2/c1-2-19(17-8-4-3-5-9-17)23(31)26-12-13-30-22-20(14-28-30)24(32)29(16-27-22)15-18-10-6-7-11-21(18)25/h3-11,14,16,19H,2,12-13,15H2,1H3,(H,26,31)
• InChI Key： UDGCKIMHTKLULE-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=CC=C1F)C=N2)(=O)C(C1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 433.19140319g/mol
• Monoisotopic Mass: 433.19140319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6Ų

Additional information on N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-phenylbutanamide

Research Brief on N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-phenylbutanamide (CAS: 921890-40-6)

N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-phenylbutanamide (CAS: 921890-40-6) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazolopyrimidine class, which is known for its diverse pharmacological activities, including kinase inhibition and modulation of cellular signaling pathways. Recent studies have focused on its potential therapeutic applications, particularly in oncology and inflammatory diseases.

The structural complexity of this compound, characterized by the presence of a fluorophenyl group and a phenylbutanamide moiety, suggests its potential as a selective inhibitor of specific protein kinases. Kinase inhibition is a well-established strategy in drug development, particularly for cancer therapy, where aberrant kinase activity often drives tumor progression. Preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, with IC50 values in the nanomolar range, indicating its high affinity and specificity.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the binding mechanism of N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-phenylbutanamide to its target kinase using X-ray crystallography. The results revealed that the compound forms key hydrogen bonds and hydrophobic interactions within the kinase's ATP-binding pocket, stabilizing its inactive conformation. This structural insight provides a foundation for further optimization of the compound to enhance its pharmacokinetic properties and reduce off-target effects.

Another study, conducted by a team at a leading pharmaceutical research institute, explored the compound's efficacy in preclinical models of rheumatoid arthritis. The findings indicated that the compound significantly reduced inflammation and joint damage in animal models, suggesting its potential as a therapeutic agent for autoimmune diseases. The study also highlighted the compound's favorable safety profile, with no observed toxicity at therapeutic doses.

Despite these promising results, challenges remain in the development of N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-phenylbutanamide as a clinical candidate. Issues such as solubility, metabolic stability, and bioavailability need to be addressed through further medicinal chemistry optimization. Additionally, comprehensive toxicology studies are required to ensure its safety for human use.

In conclusion, N-(2-{5-(2-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-phenylbutanamide represents a promising lead compound with potential applications in oncology and inflammatory diseases. Continued research and development efforts are essential to translate these preclinical findings into clinical benefits. The compound's unique structural features and mechanistic insights provide a solid foundation for future drug discovery initiatives in the chemical biology and pharmaceutical fields.